[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone

• Molecular Formula: C25H31N3O5S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(1-benzylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C25H31N3O5S/c29-25(22-8-10-28(11-9-22)34(30,31)18-20-4-2-1-3-5-20)27-14-12-26(13-15-27)17-21-6-7-23-24(16-21)33-19-32-23/h1-7,16,22H,8-15,17-19H2
• InChI Key: FVJVTVPOAYFCDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)S(=O)(=O)CC5=CC=CC=C5

Description

[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone is a complex organic compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a combination of benzodioxole, piperazine, and piperidine moieties, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone typically involves multiple steps, starting with the preparation of the individual components. The benzodioxole moiety can be synthesized through the cyclization of catechol with formaldehyde. Piperazine and piperidine derivatives are then introduced through nucleophilic substitution reactions. The final step involves the coupling of these intermediates under controlled conditions, often using catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology

In biological research, [4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids. It may serve as a probe for understanding cellular processes and signaling pathways.

Medicine

In medicine, this compound is investigated for its potential therapeutic properties. Its ability to interact with specific molecular targets makes it a candidate for drug development, particularly in the treatment of neurological disorders and cancers.

Industry

In the industrial sector, this compound is used in the development of advanced materials and catalysts. Its unique chemical properties enable the creation of innovative products with enhanced performance.

Mechanism of Action

The mechanism of action of [4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: Used as a chemical intermediate in various reactions.

N,N’-Bis(9-phenyl-9-xanthenyl)butane-1,4-diamine: Assessed for its host ability in supramolecular chemistry.

Uniqueness

What sets [4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl][1-(benzylsulfonyl)piperidin-4-yl]methanone apart is its combination of benzodioxole, piperazine, and piperidine moieties. This unique structure provides a versatile platform for various applications, from drug development to material science.